Cas no 1805931-34-3 (4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805931-34-3
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4963397
• Update Time: 2025-06-30

4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7F4NO2/c9-6-5(13)2-1-4(3-14)7(6)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： XHNQCXZGULQCPB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CO)=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 225.04129111 g/mol
• Monoisotopic Mass: 225.04129111 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.14
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5

Additional information on 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol

4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl Alcohol: A Comprehensive Overview

4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol, also known by its CAS number 1805931-34-3, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a fluorine atom, and a trifluoromethoxy group attached to a benzene ring, along with a hydroxymethyl group. The combination of these functional groups makes it a versatile building block for synthesizing various bioactive molecules and advanced materials.

The synthesis of 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cross-coupling reactions, which are crucial for constructing the complex substituents on the benzene ring.

In terms of applications, this compound has garnered significant attention in drug discovery due to its potential as a lead molecule for developing novel therapeutics. The presence of the amino group and the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an ideal candidate for targeting specific biological pathways. Recent studies have demonstrated its activity in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential in the development of treatments for conditions such as Alzheimer's disease.

Beyond pharmaceutical applications, 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol has also found utility in materials science. Its ability to undergo various post-synthesis modifications makes it a valuable precursor for generating advanced polymers and nanomaterials. For example, researchers have utilized this compound as a monomer in the synthesis of stimuli-responsive polymers, which exhibit dynamic properties under external stimuli such as temperature or pH changes.

The structural uniqueness of this compound also lends itself to applications in chemical sensing and catalysis. The trifluoromethoxy group, in particular, contributes to strong electron-withdrawing effects, which can enhance the sensitivity of sensors designed for detecting specific analytes. Additionally, the amino group provides sites for coordination with metal ions, making this compound a promising candidate for designing heterogeneous catalysts for various organic transformations.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental compartments necessitates careful handling during industrial processes. Regulatory agencies have emphasized the importance of implementing best practices to minimize its release into the environment and ensure worker safety during its production and use.

From a synthetic perspective, the development of scalable production methods remains a key focus area for researchers. Traditional methods often involve multiple purification steps, which can be costly and time-consuming. To address this challenge, innovative approaches such as continuous-flow synthesis and microwave-assisted reactions have been explored. These methods not only improve yield but also reduce the overall environmental footprint associated with large-scale production.

In conclusion, 4-Amino-3-fluoro-2-(trifluoromethoxy)benzyl alcohol stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure continues to inspire innovative research directions, ranging from drug discovery to materials science. As our understanding of its properties deepens and new synthetic methodologies emerge, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.